Cas no 1072940-16-9 (8-Geranyl daidzein)

8-Geranyl daidzein is a geranylated derivative of daidzein, a naturally occurring isoflavone. This compound exhibits enhanced lipophilicity and bioavailability compared to its parent molecule, making it a promising candidate for pharmacological research. The geranyl moiety may improve membrane permeability and interaction with hydrophobic targets, potentially increasing its efficacy in modulating biological pathways. Studies suggest it may possess antioxidant, anti-inflammatory, and estrogenic properties, with applications in nutraceutical and therapeutic development. Its structural modification offers a valuable tool for investigating structure-activity relationships in isoflavone derivatives. Suitable for research use in biochemistry and medicinal chemistry.
8-Geranyl daidzein structure
8-Geranyl daidzein structure
Product Name:8-Geranyl daidzein
CAS No:1072940-16-9
MF:C25H26O4
MW:390.471547603607
CID:2601893
PubChem ID:154831461
Update Time:2025-05-19

8-Geranyl daidzein Chemical and Physical Properties

Names and Identifiers

    • 8-Geranyl daidzein
    • D85093
    • 1072940-16-9
    • 8-[(2Z)-3,7-Dimethylocta-2,6-dienyl]-7-hydroxy-3-(4-hydroxyphenyl)chromen-4-one
    • Inchi: 1S/C25H26O4/c1-16(2)5-4-6-17(3)7-12-20-23(27)14-13-21-24(28)22(15-29-25(20)21)18-8-10-19(26)11-9-18/h5,7-11,13-15,26-27H,4,6,12H2,1-3H3/b17-7-
    • InChI Key: WTAXKMYOFXPLSV-IDUWFGFVSA-N
    • SMILES: O1C=C(C2C=CC(=CC=2)O)C(C2=CC=C(C(=C12)C/C=C(/C)\CC/C=C(\C)/C)O)=O

Computed Properties

  • Exact Mass: 390.18310931g/mol
  • Monoisotopic Mass: 390.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 66.8Ų

8-Geranyl daidzein Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
G17900-5mg
8-Geranyl daidzein
1072940-16-9 ,HPLC≥98%
5mg
¥5622.0 2023-09-07

Related Categories

Additional information on 8-Geranyl daidzein

8-Geranyl Daidzein: A Comprehensive Overview

8-Geranyl daidzein (CAS No. 1072940-16-9) is a bioactive compound that has garnered significant attention in recent years due to its unique chemical structure and potential health benefits. This compound, a member of the isoflavone class, is derived from daidzein, a well-known phytoestrogen found in soy products. The addition of a geranyl group to the daidzein backbone introduces novel properties, making 8-geranyl daidzein a subject of interest in both pharmacological and nutritional research.

The chemical structure of 8-geranyl daidzein consists of a daidzein core with a geranyl substituent at the 8-position. This substitution not only alters the compound's physical properties but also influences its bioavailability and biological activity. Recent studies have highlighted the importance of such structural modifications in enhancing the efficacy of natural compounds for therapeutic applications.

One of the most promising areas of research involving 8-geranyl daidzein is its potential as an anti-inflammatory agent. Inflammation is a key factor in numerous chronic diseases, including cardiovascular disorders, diabetes, and neurodegenerative conditions. Preclinical studies have demonstrated that 8-geranyl daidzein exhibits potent anti-inflammatory properties by modulating key inflammatory pathways such as NF-κB and COX-2. These findings suggest that the compound could be developed into a novel therapeutic agent for inflammatory diseases.

Another area of interest is the role of 8-geranyl daidzein in cancer prevention and treatment. Isoflavones, including daidzein derivatives, have been shown to possess chemopreventive properties by inhibiting tumor growth and inducing apoptosis in cancer cells. Recent research has revealed that 8-geranyl daidzein enhances these effects through its ability to modulate signaling pathways such as MAPK and PI3K/AKT, which are critical for cancer cell survival and proliferation.

The cardiovascular benefits of 8-geranyl daidzein are also being explored extensively. Studies have shown that this compound can improve lipid metabolism, reduce oxidative stress, and enhance endothelial function, all of which contribute to cardiovascular health. Its ability to lower cholesterol levels and inhibit LDL oxidation makes it a potential candidate for managing hyperlipidemia and atherosclerosis.

In addition to its pharmacological applications, 8-geranyl daidzein has shown promise in the field of nutraceuticals. Its bioavailability-enhancing properties make it an ideal candidate for incorporation into functional foods and dietary supplements. Recent advancements in food science have focused on optimizing the extraction and stabilization methods for 8-geranyl daidzein, ensuring its efficacy when consumed as part of a regular diet.

The synthesis and characterization of 8-geranyl daidzein have also been subjects of extensive research. Chemists have developed novel synthetic routes to produce this compound efficiently, often utilizing green chemistry principles to minimize environmental impact. These methods not only ensure a sustainable supply of 8-geranyl daidzein but also pave the way for large-scale production required for commercial applications.

Despite its numerous potential benefits, further research is needed to fully understand the mechanisms underlying the biological activities of 8-geranyl daidzein. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects, particularly in the context of chronic diseases such as diabetes and cardiovascular disorders.

In conclusion, 8-geranyl daidzein (CAS No. 1072940-16-9) represents a significant advancement in the field of natural product research. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for therapeutic development. As research continues to unfold, this compound has the potential to contribute significantly to both pharmacological interventions and nutraceutical innovations.

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